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Compound of Interest

3-Phenylazetidin-3-ol
Compound Name:
hydrochloride

Cat. No.: B1343857

Technical Support Center: 3-Phenylazetidin-3-ol
Hydrochloride

This guide provides essential safety and handling information for researchers, scientists, and
drug development professionals working with 3-Phenylazetidin-3-ol hydrochloride (CAS No:
550370-15-5).

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 3-Phenylazetidin-3-ol hydrochloride?

Al: 3-Phenylazetidin-3-ol hydrochloride is classified as a hazardous substance. It is harmful
if swallowed, causes skin irritation, and can cause serious eye damage.[1] It may also cause
respiratory irritation.[1]

Q2: What personal protective equipment (PPE) should be worn when handling this compound?

A2: When handling 3-Phenylazetidin-3-ol hydrochloride, it is essential to wear appropriate
personal protective equipment. This includes protective gloves, protective clothing, and
eye/face protection.[1] All handling should be done in a well-ventilated area or outdoors to
avoid inhalation of dust or fumes.[1]

Q3: What are the proper storage conditions for 3-Phenylazetidin-3-ol hydrochloride?
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A3: Proper storage is crucial for maintaining the stability and integrity of the compound. For
long-term storage, it is recommended to store the compound at 2-8°C. Some suppliers suggest
storing the compound in solvent at -80°C for 6 months or -20°C for 1 month, sealed and away
from moisture.[1] It should be stored locked up.[1]

Q4: How should I dispose of 3-Phenylazetidin-3-ol hydrochloride waste?

A4: Dispose of contents and containers in accordance with local, regional, and national
regulations.[1] Releases into the environment should be avoided.[2]

Q5: What should | do in case of accidental exposure?
A5: In case of accidental exposure, take the following immediate actions:

e If on skin: Wash with plenty of soap and water.[1] Remove contaminated clothing and wash it
before reuse.[1]

« If inhaled: Move the victim to fresh air and keep them at rest in a comfortable breathing
position.[1]

e If in eyes: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Seek
immediate medical attention.

e If swallowed: Rinse mouth with water.[1] Do NOT induce vomiting. Call a physician or poison
control center immediately.

Troubleshooting Guide

Issue 1: The compound is not dissolving as expected.

o Possible Cause: The solubility of 3-Phenylazetidin-3-ol hydrochloride may vary depending
on the solvent.

o Solution: Information on the water solubility of this specific compound is not readily available.
Experiment with small quantities in different solvents commonly used in your application.
Ensure you are using a fresh, anhydrous solvent if the compound is moisture-sensitive.
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Issue 2: | observe an unexpected color change or degradation of the material.

e Possible Cause: The compound may be unstable under certain conditions (e.g., exposure to
light, air, or incompatible materials).

e Solution: Store the compound in a tightly sealed container, protected from light and moisture,
as recommended.[1] Review the experimental setup for any potential incompatibilities.

Issue 3: | am concerned about the potential for aerosolization of the powder during handling.
o Possible Cause: The compound is a solid, and fine powders can easily become airborne.[1]

o Solution: Handle the solid compound in a chemical fume hood or a glove box.[1] Use only in
areas with appropriate exhaust ventilation.[1] Avoid creating dust.[1]

Quantitative Data

Property Value Reference
Molecular Formula C9H12CINO [3114]
Molecular Weight 185.65 g/mol [31[4]
Appearance White to off-white solid [5]

Melting Point 90-92°C [1]

Boiling Point 170.7°C at 760 mmHg [1]

Storage Temperature 2-8°C [5]

Experimental Protocols

General Protocol for a Small-Scale Reaction

This protocol provides a general workflow for using 3-Phenylazetidin-3-ol hydrochloride in a
chemical reaction, incorporating necessary safety precautions.

e Preparation and Precaution:

o Work within a certified chemical fume hood.
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o Ensure all necessary PPE is worn: safety glasses, lab coat, and appropriate chemical-
resistant gloves.

o Have an emergency eyewash and shower station readily accessible.
» Reagent Weighing and Dispensing:

o Carefully weigh the required amount of 3-Phenylazetidin-3-ol hydrochloride in a tared,
clean, and dry reaction vessel inside the fume hood to minimize dust exposure.

o Use a spatula for transfer and avoid generating dust.

e Reaction Setup:

[¢]

Add the solvent to the reaction vessel containing the 3-Phenylazetidin-3-ol
hydrochloride.

[¢]

If required, place the reaction vessel in a cooling bath (e.g., ice-water bath) before adding
other reagents.

[¢]

Slowly add other reagents to the reaction mixture as per the specific experimental
procedure.

[¢]

Monitor the reaction for any signs of exothermic activity or unexpected changes.

o Work-up and Purification:

o Once the reaction is complete, quench the reaction mixture following the established
protocol for your specific synthesis.

o Perform extraction, washing, and drying steps as required. All solvent handling should be
done in the fume hood.

o Purify the product using appropriate techniques (e.g., chromatography, recrystallization).

e Waste Disposal:
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o Segregate all waste (solid and liquid) into appropriately labeled hazardous waste
containers.

o Dispose of all waste according to your institution's environmental health and safety
guidelines.

Visualizations
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Caption: Safe handling workflow for 3-Phenylazetidin-3-ol hydrochloride.

© 2025 BenchChem. All rights reserved.

6/8

Tech Support


https://www.benchchem.com/product/b1343857?utm_src=pdf-body-img
https://www.benchchem.com/product/b1343857?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1343857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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